4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 4-[[3-[(4-nitrophenyl)carbamoyl]phenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C20H15N3O7S/c24-19(21-15-8-10-17(11-9-15)23(27)28)14-2-1-3-18(12-14)31(29,30)22-16-6-4-13(5-7-16)20(25)26/h1-12,22H,(H,21,24)(H,25,26)
• InChI Key: QHAOVPUWFQXRDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H15N3O7S
• Molecular Weight: 441.4 g/mol

Description

4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid, also known as NIPAB, is a chemical compound that has been widely used in scientific research for its diverse applications. NIPAB is a sulfonamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid varies depending on its application. As an inhibitor of carbonic anhydrase, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid binds to the active site of the enzyme and prevents the conversion of carbon dioxide to bicarbonate and protons. As an inhibitor of the proteasome, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid binds to the active site of the enzyme and prevents the degradation of unneeded or damaged proteins in cells. As an inhibitor of dipeptidyl peptidase IV, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid binds to the active site of the enzyme and prevents the breakdown of the hormone glucagon-like peptide 1, which is involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects:
4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to have various biochemical and physiological effects. As an inhibitor of carbonic anhydrase, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to reduce the production of aqueous humor in the eye, which can be beneficial in the treatment of glaucoma. As an inhibitor of the proteasome, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to have anti-tumor effects, as it can induce cell cycle arrest and apoptosis in cancer cells. As an inhibitor of dipeptidyl peptidase IV, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to improve glucose metabolism and insulin secretion, which can be beneficial in the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid in lab experiments is its specificity. 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to have a high degree of specificity for its target enzymes, which can reduce the risk of off-target effects. However, one of the limitations of using 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid in lab experiments is its potential toxicity. 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to have toxic effects on certain cell types, which can limit its use in certain applications.

Future Directions

There are several future directions for the use of 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid in scientific research. One direction is the development of new 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid analogs with improved specificity and reduced toxicity. Another direction is the exploration of new applications for 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid, such as in the treatment of neurodegenerative diseases. Additionally, the use of 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid in combination with other drugs or therapies may be explored to enhance its efficacy. Overall, the diverse applications and potential future directions for 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid make it a promising compound for scientific research.

Synthesis Methods

4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid can be synthesized using various methods, including the reaction of 4-aminobenzoic acid with 4-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 4-nitrobenzenesulfonamide with 3-(4-aminobenzoyl)benzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide. The synthesis of 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid can also be achieved by the reaction of 4-nitrobenzenesulfonamide with 3-aminobenzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide.

Scientific Research Applications

4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been widely used in scientific research for its diverse applications. It has been used as an inhibitor of carbonic anhydrase, which is an enzyme that catalyzes the conversion of carbon dioxide to bicarbonate and protons. 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has also been used as an inhibitor of the proteasome, which is a large protein complex that degrades unneeded or damaged proteins in cells. In addition, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been used as an inhibitor of the enzyme dipeptidyl peptidase IV, which is involved in the regulation of glucose metabolism.